4-methyl-4-(4-methylphenyl)pentanoic Acid

• IUPAC Name: 4-methyl-4-(4-methylphenyl)pentanoic acid
• InChI: InChI=1S/C13H18O2/c1-10-4-6-11(7-5-10)13(2,3)9-8-12(14)15/h4-7H,8-9H2,1-3H3,(H,14,15)
• InChI Key: VQEPPIPPMVKOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)CCC(=O)O
• Molecular Formula: C13H18O2
• DSSTOX Substance ID: DTXSID901292376
• Molecular Weight: 206.28 g/mol
• CAS RN: 40663-79-4

Description

4-Methyl-4-(4-methylphenyl)pentanoic Acid, also known as Pentanoic acid, 4-methyl-, methyl ester, is a chemical compound with the molecular formula C7H14O2. It has a molecular weight of 130.1849. This compound is also available as a 2d Mol file or as a computed 3d SD file.

Molecular Structure Analysis

The molecular structure of 4-methyl-4-(4-methylphenyl)pentanoic Acid can be represented by the InChI string: InChI=1S/C7H14O2/c1-6(2)4-5-7(8)9-3/h6H,4-5H2,1-3H3. This structure is also available as a 2d Mol file or as a computed 3d SD file.

Synthesis routes and methods

Procedure details

Potassium hydroxide (112 g) is slowly dissolved (heat evolved) in ethylene glycol (400 ml) in a 2 liter copper (or stainless steel) flask. The 4-methyl-4-p-tolylpentanenitrile (94 g, 0.5 mol) was then added, the mixture refluxed for 6 hours, cooled to 10° C and diluted with 400 ml ice cold water. Hydrochloric acid (conc., 180 ml) was added slowly (heat evolved, cooling required) until the reaction mixture was acid to congo test paper. The resulting mixture was extracted with benzene, washed with water, concentrated and distilled to yield 92.8 g (89.6%) of the 4-methyl-4-p-tolylpentanoic acid: bp 178° (2 mm); nD20 1.5147;